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Compound of Interest

Compound Name: 2-Amino-4-fluoro-5-methylphenol
CAS No.: 173322-88-8
Cat. No.: B3040216
Get Quote
. J

CAS Registry Number: 173322-88-8 Molecular Formula: C

H

FNO Molecular Weight: 141.14 g/mol

Part 1: Executive Summary

2-Amino-4-fluoro-5-methylphenol is a highly specialized "privileged scaffold" used primarily
in the synthesis of heterocyclic pharmaceutical ingredients. Its structure combines an electron-
rich aminophenol core with a strategic fluorine atom, which modulates metabolic stability and
lipophilicity, and a methyl group that provides steric bulk for active site fitting. It serves as a key
building block for benzoxazole-based kinase inhibitors (targeting EGFR, MEK) and advanced
antimicrobial agents.

Part 2: Molecular Architecture & Electronic
Properties

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b3040216#bc-rfq
https://www.benchchem.com/product/b3040216/docs?utm_src=pdf-body#2-amino-4-fluoro-5-methylphenol-structural-architecture-synthetic-utility
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3040216?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The molecule is defined by a trisubstituted benzene ring where the interplay of substituents
dictates its reactivity and binding properties.

Structural Analysis

e Core: Phenol (C1-OH) provides an H-bond donor/acceptor site.
e Ortho-Amine (C2-NH

): Creates a "1,2-aminophenol" motif, enabling rapid cyclization with carboxylic acids or
aldehydes to form benzoxazoles.

o Para-Fluoro (C4-F): The fluorine atom exerts a strong electron-withdrawing inductive effect (-
I) but a donating mesomeric effect (+M). In this position, it blocks metabolic oxidation at the
para-position relative to the amine, extending the half-life of derived drugs.

* Meta-Methyl (C5-CH

): Provides a hydrophobic anchor. In drug design, this methyl group often occupies a
hydrophobic pocket within a protein binding site (e.g., the ATP-binding pocket of a kinase).

Electronic & Spectroscopic Profile (Predicted)

The following spectroscopic data is derived from substituent additivity rules for polysubstituted
benzenes.
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Property Value | Characteristic Mechanistic Explanation

The H3 proton is shielded by

the adjacent amino group and

H NMR (DMSO-d ~6.45 (d, 1H, H3) split by the fluorine (
) ~6.60 (d, 1H, H6) Hz). H6 is split by fluorine (
Hz).

Typical range for aromatic
fluorine; appears as a multiplet

FNMR ~-120 10 -130 ppm due to coupling with H3 and
H6.

Slightly more acidic than 2-

aminophenol due to the

pKa (Phenolic) ~10.2 ) ) )
inductive withdrawal of the
fluorine atom.
The fluorine reduces the

pKa (Anilinic) ~45 basicity of the amine compared

to non-fluorinated analogues.

Part 3: Synthetic Pathways

The industrial synthesis of 2-Amino-4-fluoro-5-methylphenol relies on the regioselective
functionalization of 4-fluoro-3-methylphenol (4-fluoro-m-cresol). The synthesis exploits the
cooperative directing effects of the hydroxyl and methyl groups to install a nitro group, which is
subsequently reduced.

Synthesis Workflow (Regioselective Nitration)

The starting material, 4-fluoro-3-methylphenol, has a hydroxyl group at C1, a methyl at C3, and
a fluorine at C4.

 Nitration: The -OH group (strong ortho/para director) and -CH

group (weak ortho/para director) cooperatively direct the incoming electrophile (
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) to the C6 position. The C2 position is sterically crowded between the -OH and -CH
, making C6 the kinetic product.

o Note: Upon nitration at C6, the molecule is renumbered according to IUPAC rules, where
the -OH remains C1, the -NO

becomes C2, making the original C3-methyl now C5-methyl.

e Reduction: The nitro group is reduced to an amine using catalytic hydrogenation (Pd/C) or
chemical reduction (Fe/HCI), yielding the final product.
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Figure 1: Industrial synthesis pathway via regioselective nitration and reduction.

Detailed Protocol

Step 1: Nitration

¢ Dissolution: Dissolve 10.0 g of 4-fluoro-3-methylphenol in 50 mL of glacial acetic acid. Cool
to 0°C.[1]

o Addition: Dropwise add a solution of fuming HNO

(1.1 eq) in acetic acid, maintaining internal temperature <10°C.

e Quench: Pour mixture onto ice water. The yellow precipitate (2-nitro isomer) is filtered.
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 Purification: Recrystallize from ethanol to remove any 6-nitro isomer (though steric steering
minimizes this).

Step 2: Reduction
o Setup: Suspend the nitro intermediate in Methanol under N

. Add 10% Pd/C (5 wi%).

e Reaction: Stir under H

atmosphere (balloon pressure) for 4-6 hours at RT.

« |solation: Filter through Celite to remove catalyst.[2] Concentrate filtrate to yield the off-white
solid product.

Part 4: Pharmaceutical Applications

This molecule serves as a pharmacophore anchor. The 1,2-aminophenol motif allows it to react
with electrophiles to form heterocycles that mimic the adenine ring of ATP, making them potent
kinase inhibitors.

Kinase Inhibitor Desigh (EGFR/MEK)

In Fragment-Based Drug Design (FBDD), this scaffold is often cyclized to form Fluorinated
Benzoxazoles.

e Mechanism: The benzoxazole nitrogen accepts a hydrogen bond from the kinase hinge
region (e.g., Met793 in EGFR).

e Fluorine Role: Increases metabolic stability against P450 oxidation and modulates the pKa of
the phenol/amine to improve cell permeability.

o Methyl Role: Displaces conserved water molecules in the hydrophobic pocket, gaining
entropic binding energy.
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Figure 2: Application of the scaffold in generating benzoxazole-based kinase inhibitors.

Part 5: Handling & Stability

» Oxidation Sensitivity: Like all aminophenols, this compound is sensitive to air oxidation,
turning brown/black over time (formation of quinone imines).

o Storage: Store at -20°C under an inert atmosphere (Argon/Nitrogen).
o Safety: Irritant. Potential skin sensitizer. Use standard PPE (gloves, goggles, fume hood).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b3040216?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC10745768/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10745768/
https://pdf.benchchem.com/2890/Synthesis_of_2_Amino_4_chloro_5_fluorophenol_from_p_Fluoroaniline_An_In_depth_Technical_Guide.pdf
https://www.benchchem.com/product/b3040216/docs#2-amino-4-fluoro-5-methylphenol-structural-architecture-synthetic-utility
https://www.benchchem.com/product/b3040216/docs#2-amino-4-fluoro-5-methylphenol-structural-architecture-synthetic-utility
https://www.benchchem.com/product/b3040216/docs#2-amino-4-fluoro-5-methylphenol-structural-architecture-synthetic-utility
https://www.benchchem.com/product/b3040216/docs#2-amino-4-fluoro-5-methylphenol-structural-architecture-synthetic-utility
https://www.benchchem.com/product/b3040216?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3040216?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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